Cas no 425638-73-9 (2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide)

2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide is a quinazoline derivative with notable potential in medicinal chemistry and pharmaceutical research. Its structure features a 4-methylpiperazine substituent, which enhances solubility and bioavailability, making it a valuable intermediate in drug development. The compound's quinazoline core is known for its versatility in binding to biological targets, particularly kinases, suggesting applications in oncology and signal transduction inhibition. The acetamide moiety further contributes to its stability and reactivity, facilitating derivatization for structure-activity relationship studies. This compound is of interest for researchers exploring novel therapeutic agents due to its balanced physicochemical properties and synthetic adaptability. Proper handling and storage under controlled conditions are recommended to maintain its integrity.

2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide structure

425638-73-9 structure

Product Name:2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide

CAS No:425638-73-9

MF:C₁₅H₁₉N₅O

MW:285.344262361526

MDL:MFCD16627976

CID:835629

Update Time:2026-04-29

2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide Chemical and Physical Properties

Names and Identifiers

- 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide
- 2-(4-methyl-1-piperazinyl)-4-Quinazolineacetamide
- 2-[2-(4-methylpiperazin-1-yl)quinazolin-4-yl]acetamide
- MDL： MFCD16627976
- Inchi： InChI=1S/C15H19N5O/c1-19-6-8-20(9-7-19)15-17-12-5-3-2-4-11(12)13(18-15)10-14(16)21/h2-5H,6-10H2,1H3,(H2,16,21)
- InChI Key： PKFAHULQLFABAC-UHFFFAOYSA-N
- SMILES： CN1CCN(C2=NC3=CC=CC=C3C(CC(N)=O)=N2)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 3

2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM214358-1g	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide	425638-73-9	97%	1g	$386	2022-12-31
abcr	AB298300-100 mg	2-[2-(4-Methylpiperazino)-4-quinazolinyl]acetamide; .	425638-73-9		100 mg	€221.50	2023-07-20
Biosynth	ASA63873-250 mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide	425638-73-9		250MG	$127.50	2023-01-05
Biosynth	ASA63873-500 mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide	425638-73-9		500MG	$205.00	2023-01-05
Biosynth	ASA63873-1000 mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide	425638-73-9		1g	$330.00	2023-01-05
Biosynth	ASA63873-5000 mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide	425638-73-9		5g	$1,100.00	2023-01-05
Biosynth	ASA63873-10000 mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetamide	425638-73-9		10g	$1,800.00	2023-01-05
abcr	AB298300-100mg	2-[2-(4-Methylpiperazino)-4-quinazolinyl]acetamide; .	425638-73-9		100mg	€283.50	2025-04-18
1PlusChem	1P00CJZ4-25mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide	425638-73-9	95%	25mg	$157.00	2024-05-02
1PlusChem	1P00CJZ4-100mg	2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide	425638-73-9	95%	100mg	$452.00	2024-05-02

2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide Related Literature

1. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
2. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Additional information on 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide

Introduction to 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide (CAS No. 425638-73-9)

2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide (CAS No. 425638-73-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The unique structure of 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide consists of a quinazoline core linked to a 4-methylpiperazine moiety through an acetamide group. The quinazoline ring system is a key structural feature that contributes to the compound's biological activity, while the 4-methylpiperazine substituent enhances its solubility and bioavailability. This combination of structural elements provides a robust foundation for exploring its potential applications in various therapeutic areas.

Recent studies have highlighted the potential of 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative effects against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation, such as the PI3K/AKT and MAPK/ERK pathways.

In addition to its antitumor properties, 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide has shown promise in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can protect neurons from oxidative stress and apoptosis, which are common features in conditions like Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate intracellular calcium levels and reduce the production of reactive oxygen species (ROS).

The pharmacokinetic properties of 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects make it an attractive candidate for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide in various indications. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease outcomes. These findings have paved the way for larger-scale studies to further validate its therapeutic potential.

In conclusion, 2-(2-(4-Methylpiperazin-1-yl)quinazolin-4-yl)acetaMide (CAS No. 425638-73-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing treatments for various diseases.